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Compound of Interest

Compound Name: Pergolide Mesylate

CAS No.: 66104-23-2

Cat. No.: B1679604

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of pharmaceutical compounds are paramount to ensuring laboratory safety and

environmental protection. Pergolide mesylate, a potent ergot alkaloid derivative, requires

stringent disposal procedures due to its classification as a hazardous substance.[1][2] This

guide provides essential, step-by-step information for the safe disposal of pergolide mesylate,

adhering to regulatory guidelines and promoting a secure laboratory environment.

Hazard Profile and Regulatory Overview
Pergolide mesylate is classified as a hazardous substance, very toxic by inhalation, in contact

with skin, and if swallowed.[1] Animal studies indicate that ingestion of less than 5 grams may

be fatal.[1] Consequently, its disposal is regulated by federal and state environmental

protection agencies. In the United States, the Environmental Protection Agency (EPA) governs

the management of hazardous pharmaceutical waste under the Resource Conservation and

Recovery Act (RCRA).[3] A key regulation, Subpart P, specifically prohibits the sewering of

hazardous waste pharmaceuticals by healthcare facilities.

Transportation and Waste Classification:
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For transportation purposes, pergolide mesylate falls under the category of ALKALOIDS,

SOLID, N.O.S., with a UN Number of 1544 and a Hazard Class of 6.1 (Poison). This

classification underscores the need for careful handling and disposal by licensed waste

management services.

Step-by-Step Disposal Protocol for Pergolide
Mesylate
This protocol outlines the necessary steps for the safe disposal of pergolide mesylate from a

laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling pergolide mesylate, ensure the following PPE is worn:

Safety glasses

Gloves

Dust respirator

Protective clothing

2. Managing Spills:

In the event of a spill, immediate and careful action is required to prevent contamination and

exposure.

Minor Spills:

Clean up spills immediately.

Use dry clean-up procedures to avoid generating dust.

Dampen the material with water to prevent dusting before sweeping.

Vacuuming is an option, but the vacuum cleaner must be fitted with a HEPA-type exhaust

microfilter and be designed for explosion-proof use.
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Collect the swept or vacuumed material into a suitable, clearly labeled container for

hazardous waste.

Major Spills:

Evacuate the area and move upwind.

Alert emergency responders, providing the location and nature of the hazard.

3. Waste Collection and Storage:

All waste containing pergolide mesylate, including contaminated labware and PPE, must be

collected in designated hazardous waste containers.

These containers must be clearly labeled as "Hazardous Waste" and specify the contents

(Pergolide Mesylate).

Store the waste containers in a secure, designated area away from incompatible materials,

particularly oxidizing agents.

4. Final Disposal:

Pergolide mesylate and its container must be disposed of as hazardous waste.

Consult with a licensed hazardous waste management authority to arrange for proper

disposal. The primary method for treating hazardous pharmaceutical waste is incineration at

a permitted facility.

Do not dispose of pergolide mesylate down the drain or in household trash. Flushing

pharmaceuticals can lead to the contamination of water supplies.

Puncture empty containers to prevent reuse before disposal through an authorized landfill.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local, state, and federal

regulations, the following table summarizes key identification and classification numbers for

pergolide mesylate.
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Identifier/Classification Value Reference

UN Number 1544

DOT Hazard Class 6.1

Packing Group II

IMDG Class 6.1

Experimental Workflow: Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of pergolide
mesylate waste in a laboratory setting.
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Pergolide Mesylate Disposal Workflow
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Caption: Decision workflow for the safe disposal of pergolide mesylate.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of pergolide mesylate, minimizing risks to both personnel and the

environment. Always consult your institution's specific safety protocols and the most current

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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